Cas no 2172517-68-7 (3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• CAS No: 2172517-68-7
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 6274012
• PubChem ID: 165798039
• Update Time: 2025-05-25

3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• EN300-1615710
• 2172517-68-7

• Inchi： 1S/C9H6FN3O3/c10-7-5(9(15)16)1-3-11-8(7)13-4-2-6(14)12-13/h1-4H,(H,12,14)(H,15,16)
• InChI Key： ACBAEWMUBHPKAY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1N1C=CC(N1)=O

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid

Recent Advances in the Study of 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS: 2172517-68-7)

3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS: 2172517-68-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyridine and pyrazolone moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and drug discovery.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid exhibits selective inhibition against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's utility in oncology. A preprint article available on bioRxiv reported that derivatives of 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid displayed moderate cytotoxicity against certain cancer cell lines, including breast and lung cancer. The study employed computational docking and molecular dynamics simulations to elucidate the interactions between the compound and key oncogenic targets, providing a foundation for further structural optimization.

The synthetic pathways for 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid have also been a subject of recent innovation. A 2024 paper in Organic Letters described a novel, high-yield synthesis route that utilizes microwave-assisted reactions to reduce reaction times and improve purity. This advancement is particularly relevant for scaling up production for preclinical studies, addressing one of the challenges in transitioning from bench to bedside.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization. A recent review in Expert Opinion on Drug Discovery emphasized the need for additional in vivo studies to assess the compound's bioavailability and toxicity profile. Such studies will be critical for determining its suitability for clinical development.

In conclusion, 3-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS: 2172517-68-7) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in inflammation and oncology, coupled with recent synthetic advancements, make it a compelling candidate for further research. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic scope.